Cas no 1261454-02-7 (1-(Bromomethyl)-6-chloronaphthalene)

• Product Name: 1-(Bromomethyl)-6-chloronaphthalene
• CAS No: 1261454-02-7
• MF: C₁₁H₈BrCl
• MW: 255.538221359253
• CID: 4935392
• Update Time: 2025-08-03

1-(Bromomethyl)-6-chloronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-6-chloronaphthalene
• BrCC1=CC=CC2=CC(=CC=C12)Cl

• Inchi： 1S/C11H8BrCl/c12-7-9-3-1-2-8-6-10(13)4-5-11(8)9/h1-6H,7H2
• InChI Key： QELGGZIEOPINMB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C=C(C=CC2=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)-6-chloronaphthalene

1-(Bromomethyl)-6-chloronaphthalene: A Comprehensive Overview

The compound 1-(Bromomethyl)-6-chloronaphthalene (CAS No. 1261454-02-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene backbone with a bromomethyl group at position 1 and a chlorine substituent at position 6. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-(Bromomethyl)-6-chloronaphthalene, allowing researchers to explore its potential in diverse areas. One of the most promising applications is in the field of polymer science, where this compound serves as a versatile building block for constructing advanced materials. Its bromomethyl group facilitates cross-linking reactions, enabling the creation of high-performance polymers with tailored mechanical and thermal properties. This has been extensively studied in recent publications, where researchers have demonstrated the use of this compound in synthesizing thermally stable polymers for aerospace and automotive industries.

In addition to its role in polymer synthesis, 1-(Bromomethyl)-6-chloronaphthalene has also garnered attention in drug discovery and development. The naphthalene moiety is known for its aromatic stability and ability to interact with biological systems, making it a valuable component in medicinal chemistry. Recent studies have explored its potential as a scaffold for designing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. The bromomethyl group provides an additional site for functionalization, allowing chemists to attach bioactive moieties and enhance the compound's pharmacological properties.

The synthesis of 1-(Bromomethyl)-6-chloronaphthalene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's reliability for downstream applications. For instance, recent studies have utilized microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction times while maintaining product quality.

From an environmental perspective, understanding the behavior of 1-(Bromomethyl)-6-chloronaphthalene in natural systems is crucial for assessing its ecological impact. Recent environmental studies have focused on its degradation pathways under various conditions, such as photolysis and biodegradation. These studies have revealed that the compound exhibits moderate persistence in aquatic environments, highlighting the need for responsible handling and disposal practices to minimize environmental risks.

In conclusion, 1-(Bromomethyl)-6-chloronaphthalene (CAS No. 1261454-02-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in polymer science, drug discovery, and material development. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in both academic and industrial settings.